N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-tert-butyl-4-[[2-(2-chlorophenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C19H21ClN2O3/c1-19(2,3)22-18(24)13-8-10-14(11-9-13)21-17(23)12-25-16-7-5-4-6-15(16)20/h4-11H,12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: ILMZUSJQSKWLCK-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2Cl

Description

N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in cancer research. This compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in regulating the immune response, inflammation, and cell survival.

Mechanism of Action

N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide inhibits the activity of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This prevents the translocation of NF-κB to the nucleus and the subsequent activation of its target genes. In addition, this compound has also been shown to inhibit the activity of other signaling pathways such as STAT3 and AKT, which are known to play a role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide has been shown to induce cell death in cancer cells and sensitize them to chemotherapy and radiation therapy. In addition, this compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide in lab experiments is its specificity for NF-κB inhibition. This allows researchers to study the role of NF-κB in cancer and inflammation without affecting other signaling pathways. However, one of the limitations of using this compound is its potential toxicity and off-target effects. Further research is needed to fully understand the safety and efficacy of this compound in preclinical and clinical studies.

Future Directions

There are several future directions for the research on N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide. One direction is to further investigate the potential applications of this compound in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to study the efficacy of this compound in combination with other chemotherapy and radiation therapy agents for the treatment of cancer. In addition, further research is needed to fully understand the safety and efficacy of this compound in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide involves the reaction between 2-chlorophenol and tert-butyl carbamate in the presence of sodium hydroxide to form 2-(tert-butoxycarbonylamino)phenol. This intermediate is then reacted with 2-chloroacetyl chloride in the presence of a base to form 2-chloro-N-(tert-butoxycarbonyl)acetamide. The final step involves the reaction between 2-chloro-N-(tert-butoxycarbonyl)acetamide and 4-aminobenzamide in the presence of a base to form N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide.

Scientific Research Applications

N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide has been extensively studied for its potential applications in cancer research. NF-κB is known to play a key role in promoting cancer cell survival, proliferation, and invasion. By inhibiting the activity of NF-κB, N-(tert-butyl)-4-{[(2-chlorophenoxy)acetyl]amino}benzamide has been shown to induce cell death in cancer cells and sensitize them to chemotherapy and radiation therapy. In addition, this compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.